Cas no 1396856-02-2 (1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate)

• Product Name: 1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate
• CAS No: 1396856-02-2
• MF: C₁₅H₁₀F₂N₂O₂S₂
• MW: 352.378907680511
• CID: 5364848
• Update Time: 2025-10-31

1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl] thiophene-3-carboxylate
• 1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate

• Inchi： 1S/C15H10F2N2O2S2/c16-9-3-11(17)13-12(4-9)23-15(18-13)19-5-10(6-19)21-14(20)8-1-2-22-7-8/h1-4,7,10H,5-6H2
• InChI Key： MSSLHNXORSHLDH-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(OC1CN(C2=NC3=C(F)C=C(F)C=C3S2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate

1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate: A Promising Compound in Medicinal Chemistry

1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate (CAS No. 1396856-02-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The benzothiazole core in this compound is a well-studied heterocyclic scaffold that has been extensively explored for its pharmacological potential. The introduction of fluoro substituents at the 4 and 6 positions of the benzothiazole ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors for drug development. The azetidine moiety, on the other hand, provides additional conformational flexibility and can influence the compound's binding affinity to specific protein targets.

The thiophene carboxylate group further contributes to the compound's overall structure by introducing an additional aromatic ring and a carboxylic acid functionality. This combination of functional groups makes 1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate a versatile candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in treating neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The compound was found to effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, this compound has also shown promise in cancer research. A preclinical study conducted at the National Cancer Institute demonstrated that 1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate selectively targets and inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic profile of 1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate has been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, making it a promising candidate for oral administration.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential as a treatment for various diseases.

In conclusion, 1-(4,6-difluoro-1,3-benzothiazol-2-yl)azetidin-3-yl thiophene-3-carboxylate (CAS No. 1396856-02-2) represents a promising advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs in areas such as neurodegenerative diseases and cancer.